Cas no 2228947-25-7 (O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228947-25-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6340106
• PubChem ID: 165661906
• Update Time: 2025-05-24

O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine
• O-{2-[4-(2-methylpropyl)phenyl]propan-2-yl}hydroxylamine
• EN300-1771190
• 2228947-25-7

• Inchi： 1S/C13H21NO/c1-10(2)9-11-5-7-12(8-6-11)13(3,4)15-14/h5-8,10H,9,14H2,1-4H3
• InChI Key： PRYHONGDWUQFDW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=CC=1)CC(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine

Introduction to O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine and Its Applications in Modern Chemical Research

O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine, a compound with the CAS number 2228947-25-7, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine consists of a hydroxylamine functional group attached to a substituted phenyl ring, which is further linked to a propyl chain with a methyl substitution. This configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for further investigation.

In recent years, the demand for specialized organic compounds like O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine has surged, driven by the need for innovative molecules in drug discovery and material science. The compound's ability to participate in various chemical reactions, including nucleophilic substitutions and redox processes, makes it particularly useful in synthesizing complex molecules. Researchers have been exploring its utility in developing novel pharmaceuticals, where its structural features could enhance binding affinity to biological targets. Additionally, its role in catalytic processes and as an intermediate in synthetic pathways has not gone unnoticed by the scientific community.

TheCAS number 2228947-25-7 provides a unique identifier for this compound, facilitating its tracking and documentation in research databases and literature. This standardized naming system ensures that scientists worldwide can accurately reference and utilize O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine in their studies without ambiguity. The compound's synthesis involves meticulous control over reaction conditions to achieve high purity and yield, which is critical for its intended applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct its intricate framework efficiently.

Recent studies have highlighted the potential of O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine in the development of new therapeutic agents. Its hydroxylamine moiety is known to exhibit reactivity that can be harnessed for designing molecules with specific biological activities. For instance, researchers have investigated its incorporation into kinase inhibitors, where the hydrophobic phenyl ring and the electron-rich nitrogen atom contribute to optimal binding interactions with target enzymes. Furthermore, the methyl-substituted propyl chain adds steric bulk, which can be fine-tuned to modulate pharmacokinetic properties such as solubility and metabolic stability.

The compound's versatility extends beyond pharmaceutical applications into materials science. Its unique structural motifs make it a promising candidate for designing advanced polymers and coatings with enhanced functional properties. For example, incorporating O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine into polymer backbones can improve thermal stability and mechanical strength. Additionally, its ability to participate in hydrogen bonding networks suggests potential uses in creating stimuli-responsive materials that can change properties upon exposure to specific environmental triggers.

In terms of regulatory considerations, O-{2-4-(2-methylpropyl)phenylpropan-2-yl}hydroxylamine falls under general chemical substances that require standard safety protocols during handling and storage. While it does not pose significant hazards under normal conditions, proper precautions must be taken to prevent accidental exposure. Detailed safety data sheets (SDS) are available for researchers to consult when working with this compound. These documents provide essential information on handling procedures, personal protective equipment (PPE), first aid measures, and disposal guidelines.

The future prospects of O-{2-4-(2-methylpropil)phenilpropan--22--yidroksilamina (CAS no 2228947257) are vast and multifaceted. As research progresses, new methodologies for its synthesis and applications will continue to emerge. Collaborative efforts between academia and industry are likely to drive innovation by leveraging computational modeling tools to predict molecular behavior and optimize design strategies. The integration of machine learning algorithms could further accelerate the discovery process by identifying novel derivatives with enhanced properties.

In conclusion, O-{2--4--(22--metilpropil)--fenilpropan--22--yidroksilamina (CAS no 2228947257) stands as a testament to the ingenuity of modern chemical research. Its unique structure offers a wealth of opportunities for developing cutting-edge solutions across multiple disciplines. As scientists continue to explore its potential through rigorous experimentation and theoretical analysis, we can expect this compound to play an increasingly pivotal role in shaping future advancements both in medicine and materials science.